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Glucopiericidinol A1 Glucopiericidinol A1 Glucopiericidinol A1 is a natural product found in Streptomyces with data available.
Brand Name: Vulcanchem
CAS No.: 125591-38-0
VCID: VC21212410
InChI: InChI=1S/C31H47NO10/c1-9-18(3)27(42-30-26(37)25(36)24(35)22(16-33)41-30)19(4)15-17(2)11-10-13-31(6,38)14-12-21-20(5)23(34)28(39-7)29(32-21)40-8/h9-12,14-15,19,22,24-27,30,33,35-38H,13,16H2,1-8H3,(H,32,34)/b11-10+,14-12+,17-15+,18-9+/t19?,22-,24-,25+,26-,27?,30+,31?/m1/s1
SMILES: CC=C(C)C(C(C)C=C(C)C=CCC(C)(C=CC1=C(C(=O)C(=C(N1)OC)OC)C)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula: C31H47NO10
Molecular Weight: 593.7 g/mol

Glucopiericidinol A1

CAS No.: 125591-38-0

Cat. No.: VC21212410

Molecular Formula: C31H47NO10

Molecular Weight: 593.7 g/mol

* For research use only. Not for human or veterinary use.

Glucopiericidinol A1 - 125591-38-0

Specification

Description Glucopiericidinol A1 is a natural product found in Streptomyces with data available.
CAS No. 125591-38-0
Molecular Formula C31H47NO10
Molecular Weight 593.7 g/mol
IUPAC Name 2-[(1E,5E,7E,11E)-3-hydroxy-3,7,9,11-tetramethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytrideca-1,5,7,11-tetraenyl]-5,6-dimethoxy-3-methyl-1H-pyridin-4-one
Standard InChI InChI=1S/C31H47NO10/c1-9-18(3)27(42-30-26(37)25(36)24(35)22(16-33)41-30)19(4)15-17(2)11-10-13-31(6,38)14-12-21-20(5)23(34)28(39-7)29(32-21)40-8/h9-12,14-15,19,22,24-27,30,33,35-38H,13,16H2,1-8H3,(H,32,34)/b11-10+,14-12+,17-15+,18-9+/t19?,22-,24-,25+,26-,27?,30+,31?/m1/s1
Standard InChI Key FXKCPQKAYSQRGI-GDXSFRBMSA-N
Isomeric SMILES C/C=C(\C)/C(C(C)/C=C(\C)/C=C/CC(C)(/C=C/C1=C(C(=O)C(=C(N1)OC)OC)C)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
SMILES CC=C(C)C(C(C)C=C(C)C=CCC(C)(C=CC1=C(C(=O)C(=C(N1)OC)OC)C)O)OC2C(C(C(C(O2)CO)O)O)O
Canonical SMILES CC=C(C)C(C(C)C=C(C)C=CCC(C)(C=CC1=C(C(=O)C(=C(N1)OC)OC)C)O)OC2C(C(C(C(O2)CO)O)O)O

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